Cas no 1006334-32-2 (Ethyl 1-(3-ethoxy-3-oxopropyl)-1H-pyrazole-3-carboxylate)

Ethyl 1-(3-ethoxy-3-oxopropyl)-1H-pyrazole-3-carboxylate is a versatile pyrazole-based ester compound with applications in organic synthesis and pharmaceutical intermediates. Its bifunctional structure, featuring two ethoxycarbonyl groups, allows for selective reactivity in nucleophilic substitution and condensation reactions. The compound serves as a key precursor in the synthesis of heterocyclic frameworks due to its stable pyrazole core and flexible propyl linker. Its high purity and well-defined reactivity profile make it suitable for controlled functionalization in medicinal chemistry and materials science. The ester groups provide modifiable handles for further derivatization, enhancing its utility in multi-step synthetic pathways. Proper handling under inert conditions is recommended to preserve its stability.

Ethyl 1-(3-ethoxy-3-oxopropyl)-1H-pyrazole-3-carboxylate structure

1006334-32-2 structure

Product Name:Ethyl 1-(3-ethoxy-3-oxopropyl)-1H-pyrazole-3-carboxylate

CAS No:1006334-32-2

MF:C₁₁H₁₆N₂O₄

MW:240.255743026733

MDL:MFCD08558484

CID:4675602

PubChem ID:19616919

Update Time:2025-06-09

Ethyl 1-(3-ethoxy-3-oxopropyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 1-(3-ethoxy-3-oxopropyl)-1H-pyrazole-3-carboxylate
- ethyl 3-[3-(ethoxycarbonyl)pyrazolyl]propanoate
- STK351175
- SBB024135
- ST45115806
- Ethyl 1-(3-ethoxy-3-oxopropyl)-1H-pyrazole-3-carboxylate
- MDL： MFCD08558484
- Inchi： 1S/C11H16N2O4/c1-3-16-10(14)6-8-13-7-5-9(12-13)11(15)17-4-2/h5,7H,3-4,6,8H2,1-2H3
- InChI Key： CWNONPHBZNHYPB-UHFFFAOYSA-N
- SMILES： O(CC)C(CCN1C=CC(C(=O)OCC)=N1)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 8
Complexity: 270
Topological Polar Surface Area: 70.4

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 354.4±22.0 °C at 760 mmHg
Flash Point: 168.1±22.3 °C
Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 1-(3-ethoxy-3-oxopropyl)-1H-pyrazole-3-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

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